Cas no 13991-44-1 (trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester)

• Product Name: trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester
• CAS No: 13991-44-1
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• MDL: MFCD20926192
• CID: 1281873
• PubChem ID: 15759509
• Update Time: 2025-10-31

trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• dimethyl (1R,2R)-4-oxocyclohexane-1,2-dicarboxylate
• dimethyl trans-1,2-cyclohexan-4-onedicarboxylate
• (+-)-4-oxo-cyclohexane-1r,2t-dicarboxylic acid dimethyl ester
• C-8025
• (+-)-4-Oxo-cyclohexan-1r,2t-dicarbonsaeure-dimethylester
• PB30456
• trans-4-Oxo-1,2-cyclohexa...
• trans-Dimethyl 4-oxocyclohexane-1,2-dicarboxylate
• trans-4-Oxo-1,2-cyclohexanedicarboxylic acid diMethyl ester
• 1,2-Dimethyl rel-(1R,2R)-4-oxocyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic acid, 4-oxo-, dimethyl ester, trans-
• (1R,2R)-dimethyl 4-oxocyclohexane-1,2-dicarboxylate
• HUKIJZIDGFUNMG-HTQZYQBOSA-N
• SB20052
• AK172025
• dimethyl (1R,2R)-4-oxocyclohexane-1,2-d
• 13991-44-1
• MFCD20926192
• AKOS024438532
• A885930
• AS-34399
• DTXSID00578057
• 1,2-dimethyl (1R,2R)-4-oxocyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic acid, 4-oxo-, 1,2-dimethyl ester, (1R,2R)-rel-
• DB-266999
• SCHEMBL16617840
• 1,2-dimethyl(1R,2R)-4-oxocyclohexane-1,2-dicarboxylate
• CS-0047750
• trans-4-oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester CAS：13991-44-1
• trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester

• MDL： MFCD20926192
• Inchi： 1S/C10H14O5/c1-14-9(12)7-4-3-6(11)5-8(7)10(13)15-2/h7-8H,3-5H2,1-2H3/t7-,8-/m1/s1
• InChI Key： HUKIJZIDGFUNMG-HTQZYQBOSA-N
• SMILES： O(C)C([C@@H]1CCC(C[C@H]1C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: -0.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 316.0±42.0 °C at 760 mmHg
• PSA: 69.67
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester

Professional Introduction to trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester (CAS No. 13991-44-1)

trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester, with the CAS number 13991-44-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its cyclohexane ring system and ester functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The molecular structure of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester consists of a cyclohexane ring substituted with a ketone group at the 4-position and ester groups at the 1 and 2 positions. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both ketone and ester functionalities allows for further chemical modifications, making it a versatile building block in organic synthesis.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical research. The cyclohexane ring system is a common motif in many biologically active molecules, and the modification of this core structure can lead to novel compounds with improved pharmacological properties. For instance, derivatives of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester have been explored as potential inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

One of the most promising areas of research involving trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester is its use as a precursor in the synthesis of heterocyclic compounds. Heterocycles are an essential class of organic compounds that play a crucial role in pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The structural features of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester make it an ideal candidate for constructing complex heterocyclic frameworks through various cyclization reactions.

The synthesis of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester typically involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route involves the condensation of methyl acetoacetate with cyclohexanone derivatives, followed by subsequent functional group transformations to introduce the ester groups at the 1 and 2 positions. These synthetic strategies have been optimized to ensure high yields and purity, making it accessible for further applications in research and industry.

In addition to its synthetic significance, trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester has shown potential in material science applications. The rigid cyclohexane ring system and the presence of multiple functional groups make it a suitable candidate for designing polymers with specific properties. Researchers have explored its incorporation into polymer backbones to enhance mechanical strength and thermal stability, demonstrating its versatility beyond traditional pharmaceutical applications.

The biological activity of derivatives of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester has been extensively studied in recent years. Computational studies have predicted that certain derivatives may exhibit inhibitory effects on enzymes such as cytochrome P450 monooxygenases, which are involved in drug metabolism. These findings have prompted further experimental investigations to validate these predictions and explore potential therapeutic applications.

The use of computational chemistry techniques has also played a significant role in understanding the interactions between trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester derivatives and biological targets. Molecular docking studies have been employed to identify key binding sites on target proteins and predict the binding affinities of various derivatives. These studies provide valuable insights into the design of more effective pharmacological agents based on this compound.

The industrial significance of trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester cannot be overstated. Its role as an intermediate in the synthesis of complex molecules makes it a valuable asset for chemical manufacturers and research institutions alike. As demand for high-quality intermediates continues to grow, compounds like this are expected to play an increasingly important role in both academic research and industrial applications.

In conclusion, trans-4-Oxo-1,2-cyclohexanedicarboxylic acid dimethyl ester (CAS No. 13991-44-1) is a multifaceted compound with significant potential in organic synthesis, pharmaceutical research, and material science. Its unique structural features and versatile chemical properties make it an indispensable tool for researchers seeking to develop novel compounds with improved biological activities. As our understanding of its applications continues to expand, so too will its importance in advancing scientific discovery and innovation.